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Compound of Interest

Compound Name: erbium carbonate

Cat. No.: B1607310

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data sheet
(SDS) for erbium carbonate, with a particular focus on its hydrated form (Er2(CO3s)3-xH20).
The information presented herein is crucial for ensuring safe handling, storage, and use of this
compound in research and development settings. All data is collated from publicly available
safety data sheets to provide a concise and actionable resource.

Section 1: Chemical Identification and Physical
Properties

Erbium carbonate is a water-insoluble source of erbium that can be converted to other erbium
compounds, such as the oxide, by heating. It is typically available as a pink powder.
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Property Data

Chemical Name Erbium(lll) Carbonate Hydrate
CAS Number 22992-83-2
Molecular Formula Er2(C0s3)3-xH20
Appearance Pink powder
Odor Odorless
Solubility Insoluble in water
Melting Point No data available
Boiling Point No data available
Specific Gravity No data available
Vapor Density No data available

Section 2: Hazard Identification and GHS
Classification

The GHS classification for erbium carbonate hydrate indicates potential for irritation. While
some sources state it is not classified as a hazardous substance, aggregated data suggests

otherwise.
Hazard Class Hazard Statement
Skin Irritation H315: Causes skin irritation
Eye Irritation H319: Causes serious eye irritation
Respiratory Irritation H335: May cause respiratory irritation

Note: The toxicological effects of this compound have not been fully investigated.[1]

The logical relationship of the key sections of a Safety Data Sheet for erbium carbonate is
outlined below.
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Caption: Key sections of an Erbium Carbonate Safety Data Sheet.

Section 3: Toxicological Information

Detailed toxicological data for erbium carbonate is limited. The primary hazards are related to
its irritant properties.

Exposure Route Effect

Inhalation May be irritating to the respiratory tract.
Skin Contact May cause slight to mild skin irritation.[1]
Eye Contact May cause slight to mild eye irritation.[1]
Ingestion May cause irritation.[1]

Toxicity Data Value

LD50/LC50 No data available

Carcinogenicity Not classified

Section 4: Handling, Storage, and Personal
Protective Equipment

Proper handling and storage procedures are essential to minimize exposure and maintain the
integrity of the compound.
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Handling:

Handle under dry, protective gas.[2]

Keep container tightly sealed.[2]

Ensure good ventilation at the workplace.[2]

Avoid formation of dust and aerosols.[1]

Avoid contact with skin and eyes.[1]

Storage:

» Store in a cool, dry place in tightly closed containers.[2]

» Store away from air, moisture, and oxidizing agents.[1]

o Erbium carbonate hydrate is hygroscopic.[3]

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety glasses or goggles.[1]

» Skin Protection: Wear nitrile or rubber gloves and a protective suit.[1]

o Respiratory Protection: Use an approved respirator if dust is generated.[1]
Section 5: First Aid and Emergency Procedures
In the event of exposure or an emergency, follow these first aid and emergency protocols.

First Aid Measures:
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Exposure Route First Aid Protocol

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Seek immediate medical

advice.[1]

Immediately wash with soap and water and
Skin Contact rinse thoroughly. Seek medical advice if irritation

persists.[1]

Rinse opened eye for several minutes under
Eye Contact ] o
running water. Consult a physician.[1]

Seek medical treatment. Give water if the
Ingestion person is conscious. Do not induce vomiting

unless directed by medical personnel.[1]

The following diagram outlines the first aid procedures for different exposure routes to erbium

carbonate.
Exposure Route
Inhalation Skin Contact Eye Contact M
First Aid Procedure
Y \ 4 Y
Move to Fresh Air Wash with Soap and Water Rinse with Water for 15 mins Seek Immediate Medical Attention
Provide Atrtificial Respiration if needed Remove Contaminated Clothing Consult Physician Do Not Induce Vomiting

Click to download full resolution via product page

Caption: First aid procedures for erbium carbonate exposure.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Special powder for metal fires, carbon dioxide, or
extinguishing powder. Do not use water.[1]
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e Hazardous Combustion Products: Metal oxide fume.[1]

» Protective Equipment: Wear a self-contained respirator and a fully protective impervious suit.

[1]

Accidental Release Measures: In case of a spill, a systematic approach is necessary to ensure
safety and proper cleanup.

The general workflow for handling an erbium carbonate spill is visualized below.

Ensure Adequate Ventilation

'

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain Spill
Avoid Dust Formation

'

Sweep up and place in
suitable, closed containers

'

Dispose of in accordance with
local regulations

Decontaminate Area
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Caption: General workflow for handling an erbium carbonate spill.

Section 6: Experimental Protocols

No specific experimental protocols for safety and toxicity testing were cited in the reviewed
safety data sheets. The provided toxicological information is based on the general properties of
similar chemical compounds. Researchers should exercise caution and implement standard
laboratory safety procedures when handling this substance.

Section 7: Disposal Considerations

Waste from erbium carbonate must be disposed of in accordance with local, state, and federal
regulations. It is generally considered hazardous waste and should be handled by a licensed
professional waste disposal service.[2]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet (SDS). Always refer to the SDS provided by the manufacturer before handling any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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